Cas no 16582-11-9 (quinolin-2-olate)

quinolin-2-olate structure
quinolin-2-olate structure
Product Name:quinolin-2-olate
CAS No:16582-11-9
MF:C9H6NO
MW:144.150042057037
CID:6643461
PubChem ID:21917521
Update Time:2024-03-02

quinolin-2-olate Chemical and Physical Properties

Names and Identifiers

    • quinolin-2-olate
    • Inchi: 1S/C9H7NO/c11-9-6-5-7-3-1-2-4-8(7)10-9/h1-6H,(H,10,11)/p-1
    • InChI Key: LISFMEBWQUVKPJ-UHFFFAOYSA-M
    • SMILES: [O-]C1=CC=C2C=CC=CC2=N1

Computed Properties

  • Exact Mass: 144.044938815g/mol
  • Monoisotopic Mass: 144.044938815g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 138
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 36Ų

quinolin-2-olate Related Literature

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